Cas no 1378657-77-2 (2-(butan-2-yloxymethyl)benzenethiol)

• Product Name: 2-(butan-2-yloxymethyl)benzenethiol
• CAS No: 1378657-77-2
• MF: C₁₁H₁₆OS
• MW: 196.309142112732
• MDL: MFCD19443068
• CID: 5199065
• Update Time: 2026-03-06

2-(butan-2-yloxymethyl)benzenethiol Chemical and Physical Properties

Names and Identifiers

• 2-(butan-2-yloxymethyl)benzenethiol
• Benzenethiol, 2-[(1-methylpropoxy)methyl]-

• MDL： MFCD19443068
• Inchi： 1S/C11H16OS/c1-3-9(2)12-8-10-6-4-5-7-11(10)13/h4-7,9,13H,3,8H2,1-2H3
• InChI Key： WREJDEBZPBEYBH-UHFFFAOYSA-N
• SMILES： C1(S)=CC=CC=C1COC(C)CC

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 13
• Rotatable Bond Count: 4